![molecular formula C17H14F3N3 B5529235 N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine](/img/structure/B5529235.png)
N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine
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Overview
Description
N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine, also known as DMTFQ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been of particular interest to researchers. In We will also discuss future directions for research into this compound.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine has been found to have a variety of potential scientific research applications. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, and further research is being conducted to explore its potential as a cancer treatment.
Another area of research is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease. This compound has been found to have neuroprotective effects, and its mechanism of action is being studied to develop new drugs that can target specific pathways in the brain.
Mechanism of Action
The mechanism of action of N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine is not yet fully understood, but it is believed to involve the inhibition of specific enzymes and pathways in the body. One of the key enzymes that this compound has been shown to inhibit is protein kinase CK2, which plays a role in cell growth and proliferation. By inhibiting this enzyme, this compound may be able to slow or stop the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on protein kinase CK2, this compound has also been shown to inhibit the activity of other enzymes, such as DNA topoisomerase II. This enzyme plays a role in DNA replication and repair, and its inhibition by this compound may contribute to its anti-cancer effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine in lab experiments is its specificity for certain enzymes and pathways. This allows researchers to target specific pathways in the body and study their effects in more detail. However, one limitation of this compound is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are many potential future directions for research into N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Further research is needed to determine the full extent of this compound's mechanism of action and its potential as a therapeutic agent.
Another area of research is in the development of new methods for synthesizing this compound and other related compounds. This could lead to the development of more efficient and cost-effective methods for producing these compounds, making them more widely available for scientific research.
Conclusion:
In conclusion, this compound is a promising compound with a variety of potential scientific research applications. Its specificity for certain enzymes and pathways makes it a valuable tool for studying the effects of these pathways in the body. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of N-(2,4-dimethylphenyl)-2-(trifluoromethyl)-4-quinazolinamine involves the reaction of 2,4-dimethylphenylamine with trifluoromethyl-2-aminobenzamide. This reaction yields this compound as a white solid with a melting point of 210-212°C. The purity of the compound can be confirmed using techniques such as NMR and HPLC.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-(trifluoromethyl)quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N3/c1-10-7-8-13(11(2)9-10)21-15-12-5-3-4-6-14(12)22-16(23-15)17(18,19)20/h3-9H,1-2H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLPQAISRKOZNPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2=NC(=NC3=CC=CC=C32)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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